Cas no 120916-49-6 (BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]-)

• Product Name: BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]-
• CAS No: 120916-49-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• MDL: MFCD20485932
• CID: 3386377
• PubChem ID: 69953996
• Update Time: 2025-07-15

BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]-
• [2-(Cbz-aMino)Methyl]-benzoic acid
• 2-(Benzyloxycarbonylamino-methyl)-benzoic acid
• [2-(Cbz-amino)methyl]-benzoicacid
• 120916-49-6
• 2-((((Benzyloxy)carbonyl)amino)methyl)benzoic acid
• EN300-6747079
• 2-(phenylmethoxycarbonylaminomethyl)benzoic acid
• F78791
• CS-0432685
• SCHEMBL6989373
• 2-({[(benzyloxy)carbonyl]amino}methyl)benzoic acid
• [2-(Cbz-amino)methyl]benzoic acid

• MDL： MFCD20485932
• Inchi： 1S/C16H15NO4/c18-15(19)14-9-5-4-8-13(14)10-17-16(20)21-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,20)(H,18,19)
• InChI Key： JDTKAACHNVNUBK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 285.10010796Da
• Monoisotopic Mass: 285.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]-

Research Brief on BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]- (CAS: 120916-49-6)

Recent studies on BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]- (CAS: 120916-49-6) have highlighted its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, known for its unique chemical structure, has been investigated for its role as a building block in peptide synthesis and as a precursor for bioactive molecules. The latest research focuses on optimizing its synthesis, exploring its pharmacological properties, and evaluating its efficacy in various biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of peptide-based inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers utilized BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]- as a key intermediate, achieving high yields and purity through a modified solid-phase peptide synthesis (SPPS) protocol. The resulting inhibitors showed promising activity in preclinical models, suggesting potential applications in treating chronic inflammatory diseases.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). The study highlighted the compound's versatility in introducing specific functional groups, enabling the fine-tuning of receptor binding affinity and selectivity. These findings open new avenues for developing targeted therapies for neurological disorders and metabolic diseases.

In addition to its synthetic applications, recent investigations have explored the compound's intrinsic biological activity. A 2023 study in ChemBioChem revealed that BENZOIC ACID, 2-[[[(PHENYLMETHOXY)CARBONYL]AMINO]METHYL]- exhibits moderate antimicrobial activity against Gram-positive bacteria, possibly due to its ability to disrupt cell membrane integrity. This discovery underscores its potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising developments, challenges remain in scaling up the synthesis and ensuring the compound's stability under physiological conditions. Future research directions may include the development of more efficient synthetic routes, detailed pharmacokinetic studies, and expanded biological evaluations to fully harness its therapeutic potential.